Cas no 955529-17-6 (N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955529-17-6
• MF: C₂₂H₂₆FN₃O₂
• MW: 383.45914888382
• CID: 6221836
• PubChem ID: 16837434
• Update Time: 2025-07-08

N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• 955529-17-6
• N'-(2-fluorophenyl)-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-(2-fluorophenyl)-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• AKOS024635007
• F2271-0419
• N1-(2-fluorophenyl)-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide

• Inchi： 1S/C22H26FN3O2/c1-2-13-26-14-5-6-17-15-16(9-10-20(17)26)11-12-24-21(27)22(28)25-19-8-4-3-7-18(19)23/h3-4,7-10,15H,2,5-6,11-14H2,1H3,(H,24,27)(H,25,28)
• InChI Key： IXXIYIQKUUXXAP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C(NCCC1C=CC2=C(C=1)CCCN2CCC)=O)=O

Computed Properties

• Exact Mass: 383.20090524g/mol
• Monoisotopic Mass: 383.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 955529-17-6, known as N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials.

At its core, this molecule incorporates a tetrahydroquinoline ring system, which is a key structural element in many bioactive compounds. The presence of a propyl group at the 1-position of the tetrahydroquinoline ring introduces additional complexity and potential for functionalization. The ethanediamide moiety further enhances the molecule's versatility by providing sites for hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of fluorine substitution in aromatic systems to modulate pharmacokinetic properties such as solubility and bioavailability. The 2-fluorophenyl group in this compound serves as an excellent example of how strategic fluorination can be employed to optimize these properties while maintaining or enhancing bioactivity.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation and amide bond formation. These steps are critical not only for assembling the molecule but also for ensuring its stability and purity.

Emerging research has demonstrated that N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide exhibits promising activity in vitro against various disease models. For instance, studies have shown that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

In addition to its biological applications, this compound has shown potential in materials science as a precursor for advanced polymers or as a building block for self-assembling structures due to its rigid aromatic framework and functional groups capable of forming hydrogen bonds.

Looking ahead, further research into this compound's mechanism of action at the molecular level is expected to shed light on its therapeutic potential. Collaborative efforts between chemists and biologists will be essential to fully harness the capabilities of N'-(2-fluorophenyl)-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide and related compounds.